4-(dibenzylamino)-2-butanone hydrochloride

• IUPAC Name: 4-(dibenzylamino)butan-2-one;hydrochloride
• InChI: InChI=1S/C18H21NO.ClH/c1-16(20)12-13-19(14-17-8-4-2-5-9-17)15-18-10-6-3-7-11-18;/h2-11H,12-15H2,1H3;1H
• InChI Key: SMPQTDGMOSEJDO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCN(CC1=CC=CC=C1)CC2=CC=CC=C2.Cl
• Molecular Formula: C18H22ClNO
• Molecular Weight: 303.8 g/mol

Description

The description of a compound typically includes its IUPAC name, common names, and structural formula. It may also include information about the class of compounds it belongs to and its applications.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, and stability. Spectroscopic properties, such as UV/Vis, IR, and NMR spectra, may also be analyzed.

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. Material safety data sheets (MSDS) often provide this information.

Future Directions

This involves discussing potential future research directions. It could include potential applications, modifications to improve the compound’s properties, or new synthetic routes.